Cas no 2137538-17-9 (2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• CAS No: 2137538-17-9
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5193821
• PubChem ID: 146680685
• Update Time: 2025-08-05

2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• 4-Quinolinamine, 2-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C13H12N4/c1-17-13(6-7-15-17)12-8-10(14)9-4-2-3-5-11(9)16-12/h2-8H,1H3,(H2,14,16)
• InChI Key： FBUJTBWTWCTYEV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N)=CC=1C1N(C)N=CC=1

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine

2-(1-Methyl-1H-Pyrazol-5-Yl)Quinolin-4-Amine: A Comprehensive Overview

The compound 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine (CAS No. 2137538-17-9) is a fascinating molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the structural properties, synthesis methods, biological activities, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Structural Insights and Synthesis

The molecular structure of 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine comprises a quinoline ring system fused with a pyrazole moiety. The quinoline core is a well-known heterocyclic structure with extensive applications in drug discovery, while the pyrazole ring introduces additional functional groups that enhance the molecule's versatility. The presence of an amine group at the 4-position of the quinoline ring further contributes to its reactivity and potential for bioactivity.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic coupling reactions. These approaches have not only improved the yield and purity of the compound but also opened avenues for large-scale production, making it more accessible for research and industrial applications.

Biological Activities and Applications

One of the most compelling aspects of 2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine is its diverse biological activities. Research has demonstrated its potent anti-inflammatory properties, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, this compound exhibits significant antioxidant activity, which could be harnessed in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent investigations have also highlighted its potential as a kinase inhibitor. Kinases are crucial enzymes involved in various cellular processes, and targeting them has become a cornerstone in cancer therapy. The ability of this compound to inhibit specific kinases suggests its role in developing targeted therapies for cancer treatment.

Moreover, 2-(1-methyl-1H-pyrazol-5-Yl)Quinolin-4-Amine has shown promise in antimicrobial applications. Studies have revealed its effectiveness against a range of bacterial and fungal pathogens, underscoring its potential as an alternative to conventional antibiotics in an era where antimicrobial resistance is a growing concern.

Materials Science Applications

Beyond its biological applications, this compound has found relevance in materials science. Its structural features make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. Research has shown that incorporating this compound into electronic devices enhances their performance by improving charge transport properties and emission efficiency.

The ability to tune the electronic properties of 2-(1-methyl-1H-pyrazol-5-Yl)Quinolin -4-Amine through functionalization further broadens its applicability in materials science. This flexibility allows for customization based on specific device requirements, making it a valuable component in advanced electronic materials.

Future Directions and Research Opportunities

The journey of 2-(1-methyl - 1H-pyrazol - 5-Yl)Quinolin - 4-Amine is far from over. Ongoing research is focused on exploring its potential in emerging fields such as nanotechnology and drug delivery systems. Its unique properties make it an ideal candidate for developing nanomaterials with enhanced functionality and specificity.

Furthermore, there is a growing interest in understanding the molecular mechanisms underlying its biological activities at a deeper level. Advanced techniques such as computational modeling and structural biology are being employed to unravel how this compound interacts with cellular targets, paving the way for more effective drug design strategies.

In conclusion, 2-(1-methyl - 1H-pyrazol - 5-Yl)Quinolin - 4-Amine (CAS No. 2137538 - 17 -9) stands out as a multifaceted molecule with immense potential across various scientific domains. Its structural versatility, coupled with cutting-edge research advancements, positions it as a key player in future innovations within pharmacology and materials science.